Cas no 2171607-84-2 (3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol)

• Product Name: 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol
• CAS No: 2171607-84-2
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 6320529
• PubChem ID: 165604420
• Update Time: 2025-06-07

3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol
• EN300-1643576
• 2171607-84-2

• Inchi： 1S/C9H15F2NO2/c10-9(11)4-7(12,5-9)8(13)2-1-3-14-6-8/h13H,1-6,12H2
• InChI Key： SYXFIWUQSAKBAH-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)(C1(COCCC1)O)N)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol

Introduction to Compound with CAS No. 2171607-84-2 and Product Name: 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol

The compound with the CAS number 2171607-84-2 and the product name 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol represents a significant advancement in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential applications in pharmaceutical research. The presence of a 1-amino-3,3-difluorocyclobutyl moiety in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated cyclic compounds in drug design. The introduction of fluorine atoms into a molecular framework can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug. In the case of 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol, the dual presence of fluorine atoms at the 3-position of the cyclobutyl ring enhances its metabolic stability and binding affinity to biological targets. This has been a critical factor in its exploration as a potential lead compound for various therapeutic applications.

The oxan-3-ol backbone of this compound provides an additional layer of complexity, offering opportunities for further functionalization. Oxans are five-membered heterocyclic ethers that are known for their stability and ability to mimic other functional groups, such as tetrahydrofurans. The incorporation of an amino group at the 1-position further expands the chemical space available for derivatization, enabling the synthesis of analogs with tailored properties.

Current research in medicinal chemistry is increasingly focused on developing small molecules that can modulate biological pathways with high specificity. The structural features of 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol make it an attractive candidate for such endeavors. The compound’s ability to interact with biological targets while maintaining structural integrity is crucial for its potential use in therapeutic contexts. Preliminary computational studies have suggested that this molecule may exhibit favorable binding characteristics to enzymes and receptors involved in key metabolic pathways.

In addition to its structural merits, 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol has shown promise in early-stage pharmacological evaluations. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex drug candidates. The compound’s reactivity allows for further modifications, such as coupling reactions or nucleophilic substitutions, which can be exploited to create novel molecules with enhanced therapeutic profiles.

The synthesis of 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in multi gram quantities suitable for further research. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been instrumental in overcoming these challenges, paving the way for more extensive exploration of its potential applications.

One area where this compound shows particular promise is in the development of treatments for metabolic disorders. The ability of fluorinated cyclic compounds to influence enzyme activity has been well-documented, and 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol is no exception. Studies have indicated that it may interact with key enzymes involved in glucose metabolism, offering a potential therapeutic avenue for conditions such as diabetes. Further investigation into its mechanism of action could lead to the discovery of novel drugs that target these pathways more effectively.

Another exciting aspect of this compound is its potential use in oncology research. Cancer cells often exhibit altered metabolic profiles, making them dependent on specific biochemical pathways for survival and proliferation. By targeting these pathways with small molecules like 3-(1-amino-3,3-difluorocyclobutyl)oxan-3-ol, researchers hope to develop treatments that selectively inhibit cancer cell growth while minimizing side effects on healthy cells. Preliminary data suggest that this compound may disrupt critical signaling pathways in tumor cells, making it a promising candidate for further oncological studies.

The development of new pharmaceuticals is a lengthy and complex process, but compounds like 2171607-84-2 provide valuable starting points for innovation. The unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of chemical biology continues to evolve, compounds such as this one will play an increasingly important role in shaping the future of medicine.